Cas no 1801551-41-6 (2-(9H-Carbazol-4-yloxy)-ethenol)

• Product Name: 2-(9H-Carbazol-4-yloxy)-ethenol
• CAS No: 1801551-41-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 5718908
• Update Time: 2025-06-08

2-(9H-Carbazol-4-yloxy)-ethenol Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Carbazol-4-yloxy)-ethenol

• Inchi： 1S/C14H11NO2/c16-8-9-17-13-7-3-6-12-14(13)10-4-1-2-5-11(10)15-12/h1-9,15-16H
• InChI Key： FTFXMKQAAJDGDE-UHFFFAOYSA-N
• SMILES： C(O)=COC1C2C3=C(NC=2C=CC=1)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-(9H-Carbazol-4-yloxy)-ethenol

Comprehensive Overview of 2-(9H-Carbazol-4-yloxy)-ethanol (CAS No. 1801551-41-6): Properties, Applications, and Industry Insights

In the realm of organic chemistry and advanced material sciences, 2-(9H-Carbazol-4-yloxy)-ethanol (CAS No. 1801551-41-6) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This carbazole derivative combines the electron-rich 9H-carbazole core with a flexible ethanol side chain, making it a valuable intermediate in pharmaceuticals, OLED materials, and specialty chemicals. As researchers and industries increasingly focus on sustainable and high-performance compounds, understanding the nuances of this molecule becomes essential.

The molecular structure of 2-(9H-Carbazol-4-yloxy)-ethanol features a carbazole moiety linked via an ether bond to an ethanol group. This configuration imparts both lipophilic (from the carbazole) and hydrophilic (from the ethanol) characteristics, enabling its use in biphasic reaction systems or as a solubilizing agent. Recent studies highlight its role in organic light-emitting diodes (OLEDs), where carbazole derivatives are prized for their high charge-carrier mobility and thermal stability. With the global OLED market projected to exceed $80 billion by 2026, compounds like CAS 1801551-41-6 are gaining traction for next-generation display technologies.

From a synthetic perspective, 2-(9H-Carbazol-4-yloxy)-ethanol is typically prepared through nucleophilic substitution reactions between 4-hydroxycarbazole and ethylene oxide or haloethanol derivatives. Optimized protocols emphasize green chemistry principles—a trending topic in 2024—with researchers exploring catalyst-free conditions or bio-based solvents to reduce environmental impact. Analytical techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are critical for quality control, especially given the compound’s applications in pharmaceutical intermediates where impurity profiles must meet stringent regulatory standards.

The pharmacological potential of carbazole-ethanol derivatives is another area of active investigation. While 1801551-41-6 itself is not a drug, its structural analogs exhibit bioactivities ranging from antimicrobial to anticancer effects. This aligns with growing public interest in "drug discovery" and "targeted therapies," as evidenced by search engine trends. Notably, the compound’s ability to modulate enzyme inhibition pathways has sparked research into its utility for neurodegenerative diseases—a hot topic given aging populations worldwide.

In material science, the compound’s photophysical properties make it suitable for fluorescent probes and sensor applications. Its absorption/emission profiles can be tuned via structural modifications, addressing the demand for customizable sensors in environmental monitoring (e.g., heavy metal detection) and biomedical imaging. Industry reports indicate a 15% annual growth in the chemical sensor market, further underscoring the relevance of such functionalized carbazoles.

Storage and handling of 2-(9H-Carbazol-4-yloxy)-ethanol require standard organic compound protocols—protection from light and moisture at room temperature. While not classified as hazardous, proper laboratory safety measures (gloves, ventilation) are recommended during synthesis or formulation. These practical considerations resonate with frequently searched terms like "chemical storage guidelines" and "lab best practices."

Looking ahead, innovations in catalytic functionalization and scalable synthesis will likely expand the commercial viability of CAS 1801551-41-6. With sustainability being a dominant theme across industries, future research may explore biocatalytic routes or waste-minimized processes for its production. As both academia and industry continue to unlock the potential of carbazole chemistry, this compound stands poised to contribute to advancements spanning electronics, medicine, and beyond.